Cas no 1160561-61-4 (2-[(phenylsulfanyl)methyl]pyrrolidine)

• Product Name: 2-[(phenylsulfanyl)methyl]pyrrolidine
• CAS No: 1160561-61-4
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• MDL: MFCD16075890
• CID: 5206107
• PubChem ID: 13788164
• Update Time: 2026-03-06

2-[(phenylsulfanyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(phenylthio)methyl]-
• 2-[(phenylsulfanyl)methyl]pyrrolidine

• MDL： MFCD16075890
• Inchi： 1S/C11H15NS/c1-2-6-11(7-3-1)13-9-10-5-4-8-12-10/h1-3,6-7,10,12H,4-5,8-9H2
• InChI Key： PHVDMEQASCADMJ-UHFFFAOYSA-N
• SMILES： N1CCCC1CSC1=CC=CC=C1

Additional information on 2-[(phenylsulfanyl)methyl]pyrrolidine

Exploring 2-[(phenylsulfanyl)methyl]pyrrolidine (CAS 1160561-61-4): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 2-[(phenylsulfanyl)methyl]pyrrolidine (CAS 1160561-61-4) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a pyrrolidine core modified with a phenylsulfanylmethyl group, serves as a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2-[(phenylsulfanyl)methyl]pyrrolidine", "CAS 1160561-61-4 applications", and "pyrrolidine derivatives in drug discovery", reflecting its relevance in modern science.

The molecular structure of 2-[(phenylsulfanyl)methyl]pyrrolidine combines the rigidity of a phenyl ring with the flexibility of a pyrrolidine moiety, making it an attractive scaffold for designing bioactive molecules. Recent studies highlight its potential in central nervous system (CNS) drug development, particularly in targeting neurotransmitter modulation. With growing interest in neurodegenerative diseases and mental health therapeutics, this compound's role as a building block for novel pharmaceuticals aligns with current research trends.

From a synthetic perspective, CAS 1160561-61-4 is often utilized in catalyzed cross-coupling reactions and chiral synthesis, addressing the demand for enantioselective compounds in asymmetric catalysis. The phenylsulfanyl group introduces unique electronic properties, enabling applications in material science, such as organic semiconductors or ligand design for transition metal complexes. Queries like "pyrrolidine-based catalysts" and "sulfur-containing heterocycles" underscore its interdisciplinary importance.

Environmental and green chemistry considerations have also influenced research around this compound. Scientists explore solvent-free synthesis methods for 2-[(phenylsulfanyl)methyl]pyrrolidine to reduce waste, responding to searches for "sustainable heterocyclic chemistry". Its stability under mild conditions makes it suitable for flow chemistry applications, a hot topic in process optimization.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize CAS 1160561-61-4, ensuring purity for high-value applications. The compound's logP and hydrogen bonding capacity are frequently analyzed, as evidenced by searches for "physicochemical properties of pyrrolidine derivatives". Such data is critical for QSAR modeling in early-stage drug discovery.

Beyond pharmaceuticals, 2-[(phenylsulfanyl)methyl]pyrrolidine finds niche uses in agrochemical research, particularly in designing biodegradable crop protection agents. This aligns with global interest in precision agriculture and reduced ecological impact formulations. Patent analyses reveal its incorporation into herbicide safeners, addressing searches for "next-gen agrochemical intermediates".

The commercial landscape for CAS 1160561-61-4 reflects its specialty chemical status. Suppliers emphasize custom synthesis and scale-up capabilities, responding to demand from contract research organizations (CROs). Quality control standards like ICH guidelines dominate product specifications, with buyers frequently searching for "GMP-grade pyrrolidine compounds".

Emerging applications in bioconjugation chemistry further expand the utility of this compound. Its sulfur moiety enables site-specific protein modifications, a technique gaining traction in antibody-drug conjugate (ADC) development—a field with exponential growth driven by oncology research. This connects to trending searches for "click chemistry building blocks" and "targeted drug delivery scaffolds".

Regulatory aspects of 2-[(phenylsulfanyl)methyl]pyrrolidine remain compliant with major chemical inventories (e.g., TSCA, REACH), though researchers should verify regional requirements. Safety data sheets emphasize standard organic compound handling, with no significant environmental persistence concerns—addressing queries about "benign by design chemicals" in line with OECD principles.

Future directions for CAS 1160561-61-4 research may explore its metal-organic framework (MOF) integration or photocatalytic applications, areas generating substantial academic interest. As synthetic methodologies advance, particularly in C-H functionalization, this compound's accessibility and derivatization potential will likely expand, reinforcing its position as a multifunctional chemical toolkit component.